Cas no 885520-89-8 (3-Chloro-6-methyl-4-nitro-(1H)indazole)

3-Chloro-6-methyl-4-nitro-(1H)indazole is a heterocyclic compound featuring a chloro, methyl, and nitro substitution pattern on the indazole core. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (methyl) groups enhances its versatility in electrophilic and nucleophilic reactions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s robust synthetic accessibility further supports its utility in high-throughput and scalable processes.

3-Chloro-6-methyl-4-nitro-(1H)indazole structure

885520-89-8 structure

Product Name:3-Chloro-6-methyl-4-nitro-(1H)indazole

CAS No:885520-89-8

MF:C₈H₆ClN₃O₂

MW:211.605140209198

CID:2625870

PubChem ID:24728318

Update Time:2025-10-29

3-Chloro-6-methyl-4-nitro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

- 3-chloro-6-methyl-4-nitro-2H-indazole
- 3-CHLORO-6-METHYL-4-NITRO-(1H)INDAZOLE
- 3-Chloro-6-methyl-4-nitro-1H-indazole
- 885520-89-8
- DTXSID70646353
- 3-Chloro-6-methyl-4-nitro-(1H)indazole
- Inchi： 1S/C8H6ClN3O2/c1-4-2-5-7(8(9)11-10-5)6(3-4)12(13)14/h2-3H,1H3,(H,10,11)
- InChI Key： KBUBAZJPPMHCBY-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=CC(C)=CC2=NN1)[N+](=O)[O-]

Computed Properties

Exact Mass: 211.0148541Da
Monoisotopic Mass: 211.0148541Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 74.5Å²

3-Chloro-6-methyl-4-nitro-(1H)indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C994945-1mg	3-Chloro-6-methyl-4-nitro-(1H)indazole	885520-89-8	1mg	$ 50.00	2022-06-06
TRC	C994945-2mg	3-Chloro-6-methyl-4-nitro-(1H)indazole	885520-89-8	2mg	$ 65.00	2022-06-06
TRC	C994945-10mg	3-Chloro-6-methyl-4-nitro-(1H)indazole	885520-89-8	10mg	$ 135.00	2022-06-06

3-Chloro-6-methyl-4-nitro-(1H)indazole Related Literature

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5. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952

Additional information on 3-Chloro-6-methyl-4-nitro-(1H)indazole

Research Update on 3-Chloro-6-methyl-4-nitro-(1H)indazole (CAS: 885520-89-8) in Chemical Biology and Pharmaceutical Applications

The heterocyclic compound 3-Chloro-6-methyl-4-nitro-(1H)indazole (CAS: 885520-89-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential as a scaffold for drug development. This research update synthesizes the latest findings regarding this compound's synthesis, biological activities, and therapeutic applications.

Recent studies have demonstrated that 3-Chloro-6-methyl-4-nitro-(1H)indazole serves as a crucial intermediate in the synthesis of various kinase inhibitors, particularly targeting cancer-related pathways. The compound's unique structural features, including the nitro group at position 4 and chloro substitution at position 3, contribute to its ability to interact with multiple biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported its effectiveness as a building block for developing selective JAK2 inhibitors with improved pharmacokinetic profiles.

In synthetic chemistry, novel methodologies have been developed to optimize the production of 885520-89-8. A recent breakthrough published in Organic Process Research & Development (2024) described a continuous-flow synthesis approach that improved yield by 35% while reducing hazardous waste generation. This advancement addresses previous challenges in scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

Pharmacological investigations have revealed that derivatives of 3-Chloro-6-methyl-4-nitro-(1H)indazole exhibit promising activity against inflammatory diseases. Research from the European Journal of Pharmacology (2023) demonstrated that certain analogs show potent inhibition of NLRP3 inflammasome activation, suggesting potential applications in treating inflammatory disorders such as gout and atherosclerosis. The compound's ability to modulate inflammatory pathways while maintaining a favorable safety profile makes it particularly attractive for further development.

Ongoing clinical investigations are exploring the therapeutic potential of 885520-89-8 derivatives in oncology. Preliminary results from Phase I trials (reported in Cancer Research, 2024) indicate that optimized compounds based on this scaffold demonstrate selective inhibition of tumor growth in multiple cancer types, with manageable toxicity profiles. These findings support continued development of this chemical series as potential anticancer agents.

Future research directions for 3-Chloro-6-methyl-4-nitro-(1H)indazole include structural optimization to enhance target selectivity and drug-like properties, as well as exploration of its potential in combination therapies. The compound's versatility as a pharmacophore continues to make it a valuable tool for medicinal chemistry and drug discovery efforts across multiple therapeutic areas.